Phthalonitrile
Phthalonitrile
Brand Name:
Vulcanchem
CAS No.:
91-15-6
VCID:
VC20892009
InChI:
InChI=1S/C8H4N2/c9-5-7-3-1-2-4-8(7)6-10/h1-4H
SMILES:
C1=CC=C(C(=C1)C#N)C#N
Molecular Formula:
C8H4N2
C6H4(CN)2
C8H4N2
C6H4(CN)2
C8H4N2
Molecular Weight:
128.13 g/mol
Phthalonitrile
CAS No.: 91-15-6
Cat. No.: VC20892009
Molecular Formula: C8H4N2
C6H4(CN)2
C8H4N2
Molecular Weight: 128.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 91-15-6 |
|---|---|
| Molecular Formula | C8H4N2 C6H4(CN)2 C8H4N2 |
| Molecular Weight | 128.13 g/mol |
| IUPAC Name | benzene-1,2-dicarbonitrile |
| Standard InChI | InChI=1S/C8H4N2/c9-5-7-3-1-2-4-8(7)6-10/h1-4H |
| Standard InChI Key | XQZYPMVTSDWCCE-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=C1)C#N)C#N |
| Canonical SMILES | C1=CC=C(C(=C1)C#N)C#N |
| Boiling Point | 304.5 °C |
| Colorform | NEEDLES FROM WATER OR PETROLEUM ETHER Buff-colored crystals Faint grayish yellow |
| Flash Point | 162 °C |
| Melting Point | 140.0 °C 138 °C 141 °C |
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